Cas no 112-17-4 (Decyl acetate)

Decyl acetate Properties

Names and Identifiers

• Decyl acetate
• n-Decyl acetate
• Acetic acid n-decyl ester
• Acetic Acid Decyl Ester
• 1-decanol acetate
• 1-decyl acetate
• decanyl acetate
• decyl alcohol, acetate
• decyl
• FEMA 2367
• Decylacetat
• ACETATE C-10
• CAPRYL ACETATE
• DECYL ETHANOATE
• DECANOL ACETATE
• 1-decylacetate
• +Expand

• MDL： MFCD00026538
• InChIKey： NUPSHWCALHZGOV-UHFFFAOYSA-N
• Inchi： 1S/C12H24O2/c1-3-4-5-6-7-8-9-10-11-14-12(2)13/h3-11H2,1-2H3
• SMILES： CCCCCCCCCCOC(=O)C
• BRN： 1762123

Computed Properties

• Exact Mass: 200.17800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 10
• Monoisotopic Mass: 200.178
• Heavy Atom Count: 14
• Complexity: 132
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 3.69020
• PSA: 26.30000
• Refractive Index: n20/D 1.427(lit.)
• Boiling Point: 248°C(lit.)
• Melting Point: -15.03°C
• Flash Point: >230 °F
• FEMA: 2367 | DECYL ACETATE
• Color/Form: Colorless liquid, with sharp fat wax aroma and pineapple orange fruit aroma
• Solubility: Insoluble in water, soluble in organic solvents such as ethanol.
• Density: 0.863 g/mL at 25 °C(lit.)

Decyl acetate Security Information

• RTECS：AG5235000
• WGK Germany：2
• Safety Term：S24/25
• Safety Instruction： S24/25
• Storage Condition：2-8°C
• TSCA：Yes

Decyl acetate Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Natural Products and Extracts Flavors and Fragrances